1-[3-Fluoro-4-(trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride

• IUPAC Name: 1-[[3-fluoro-4-(trifluoromethyl)phenyl]methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C13H16F4N2.2ClH/c14-12-7-9(1-2-11(12)13(15,16)17)8-19-5-3-10(18)4-6-19;;/h1-2,7,10H,3-6,8,18H2;2*1H
• InChI Key: QOVNNIDZQLVSDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC(=C(C=C2)C(F)(F)F)F.Cl.Cl
• Molecular Formula: C13H18Cl2F4N2
• Molecular Weight: 349.19 g/mol

Description

1-[3-Fluoro-4-(trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride, also known as JNJ-40411813, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been synthesized using a specific method.

Mechanism of Action

The exact mechanism of action of 1-[3-Fluoro-4-(trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain such as dopamine, serotonin, and norepinephrine. It may also act as an antagonist or agonist at certain receptor sites in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, which may lead to improved cognitive function and mood. It may also have an effect on the release and uptake of certain hormones in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-Fluoro-4-(trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride in lab experiments is its high potency and selectivity. It has been shown to have a strong affinity for certain receptor sites in the brain, which makes it a useful tool for studying the effects of neurotransmitters and hormones. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 1-[3-Fluoro-4-(trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride. One area of research is the development of new therapeutic applications for this compound in the treatment of various neurological and psychiatric disorders. Another area of research is the study of its potential as a cognitive enhancer and its effects on learning and memory. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-[3-Fluoro-4-(trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride involves the reaction of 3-Fluoro-4-(trifluoromethyl)benzyl chloride and piperidine in the presence of a suitable base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by recrystallization to obtain the final product in high yield and purity.

Scientific Research Applications

1-[3-Fluoro-4-(trifluoromethyl)benzyl]piperidin-4-amine dihydrochloride has shown promising results in various scientific research applications. It has been studied for its potential therapeutic effects in treating various diseases such as depression, anxiety, and schizophrenia. It has also been studied for its potential use as a cognitive enhancer and for its ability to improve learning and memory.